[(4-Chlorophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C12H18ClN/c1-10(2)7-8-14-9-11-3-5-12(13)6-4-11/h3-6,10,14H,7-9H2,1-2H3
• InChI Key: YTSZEZXZGNXLGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=C(C=C1)Cl

Description

(4-Chlorophenyl)methylamine is a secondary amine characterized by a 4-chlorobenzyl group attached to a nitrogen atom, which is further substituted with a 3-methylbutyl (isoamyl) chain. Its molecular formula is C₁₂H₁₈ClN, with a molecular weight of 211.73 g/mol (CAS No. 343941-40-2) . This compound is primarily utilized as a synthetic intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chlorophenyl)methylamine typically involves the reaction of 4-chlorobenzyl chloride with 3-methylbutylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent, such as dichloromethane or toluene, at a temperature range of 0-50°C.

Industrial Production Methods

On an industrial scale, the production of (4-Chlorophenyl)methylamine can be achieved through continuous flow processes, which offer advantages in terms of efficiency and scalability. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or alkane.

Substitution: The chlorine atom on the phenyl ring can be substituted with other functional groups, such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzylamines with various functional groups.

Scientific Research Applications

Chemistry

(4-Chlorophenyl)methylamine is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules, including pharmaceuticals and agrochemicals.

Biology

In biological research, (4-Chlorophenyl)methylamine is used to study the effects of amine derivatives on cellular processes. It is also employed in the development of new biochemical assays and diagnostic tools.

Medicine

The compound has potential applications in medicinal chemistry, particularly in the design and synthesis of new drugs. Its structural features make it a candidate for the development of therapeutic agents targeting specific biological pathways.

Industry

(4-Chlorophenyl)methylamine is used in the production of specialty chemicals and materials. It is also employed in the formulation of certain industrial products, such as coatings and adhesives.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways. For example, it may inhibit the activity of certain enzymes involved in metabolic processes or bind to receptors that regulate neurotransmitter release.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Aryl Substituent	Amine Substituent	Key Features	References
(4-Chlorophenyl)methylamine	C₁₂H₁₈ClN	211.73	4-Cl	3-methylbutyl	Lipophilic, intermediate for CNS agents
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.31	3-OCH₃	3-methylbutyl	Enhanced solubility due to methoxy
N-{1-[1-(4-Chlorophenyl)cyclobutyl]-3-methylbutyl}-N-methylamine	C₁₆H₂₃ClN₂	278.82	4-Cl, cyclobutyl	3-methylbutyl, methyl	Sibutramine analogue; CNS activity
(Benzo[b]thiophen-2-yl)-N-(4-chlorobenzyl)-N-(pyridin-3-ylmethyl)methanamine	C₂₃H₂₀ClN₂S	397.94	4-Cl, heterocycle	Pyridinylmethyl	REV-ERBα probe; heterocyclic scaffold
3-(4-Chlorophenyl)butan-2-ylamine	C₁₁H₁₆ClN	197.71	4-Cl	Methyl, branched butyl	Simplified backbone; lower molecular weight

Key Observations :

• Aryl Substituent Effects : The 4-chlorophenyl group enhances lipophilicity and electron-withdrawing properties compared to 3-methoxyphenyl (electron-donating) .
• Branched vs.
• Heterocyclic Modifications : Inclusion of pyridine or benzo[b]thiophene (e.g., compound 18 in ) introduces aromatic π-systems, which may enhance interactions with biological targets like REV-ERBα.

Physicochemical Properties

Table 2: Physical and Chemical Properties

Compound Name	Boiling Point	Solubility	Stability	Key Applications	References
(4-Chlorophenyl)methylamine	Not reported	Lipophilic	Stable at -20°C	Pharmaceutical intermediate
(3-Methoxyphenyl)methylamine	Not reported	Moderate	Hygroscopic	Research chemical
N-{1-[1-(4-Chlorophenyl)cyclobutyl]-3-methylbutyl}-N-methylamine	Not reported	High	Stable as HCl salt	Sibutramine metabolite
(Benzo[b]thiophen-2-yl)-N-(4-chlorobenzyl)-N-(pyridin-3-ylmethyl)methanamine	Not reported	Polar aprotic solvents	Air-sensitive	REV-ERBα modulation

Key Observations :

• Solubility : The 4-chlorophenyl group reduces aqueous solubility compared to methoxy-substituted analogues .
• Stability : Branched alkyl chains and halogenated aryl groups generally improve thermal stability, as seen in the target compound .

Biological Activity

(4-Chlorophenyl)methylamine is a compound that has garnered attention due to its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

• Chemical Formula : C$_{12}$H$_{18}$ClN
• Molecular Weight : 211.73 g/mol
• CAS Number : 11585288

The compound features a chlorinated phenyl group attached to a methyl group and a branched butyl amine, which may contribute to its biological interactions.

Research indicates that compounds with similar structures often interact with various biological targets, including receptors and enzymes. The presence of the chlorophenyl moiety may enhance lipophilicity, allowing for better membrane permeability and receptor binding.

• Receptor Interaction : The compound may act as a ligand for certain neurotransmitter receptors, influencing neurotransmission and potentially exhibiting stimulant or depressant effects.
• Enzyme Inhibition : Similar compounds have shown inhibitory effects on enzymes involved in metabolic pathways, suggesting that (4-Chlorophenyl)methylamine could also exhibit such activity.

Antiviral Properties

A study highlighted the antiviral potential of related compounds against Hepatitis B Virus (HBV). While direct data on (4-Chlorophenyl)methylamine is limited, the structural similarities suggest possible antiviral activity through modulation of host cell pathways or direct viral inhibition mechanisms .

Toxicity and Pharmacokinetics

Understanding the toxicity profile is crucial for any biological agent. Preliminary assessments indicate that compounds in this class may exhibit varying degrees of toxicity depending on dosage and administration route. Data from related studies suggest that careful pharmacokinetic profiling is necessary to establish safety margins .

Case Studies

• Antiviral Screening : In vitro studies have shown that certain derivatives with similar structural characteristics possess significant anti-HBV activity, with IC50 values indicating effective inhibition at low concentrations .
• Enzyme Activity Modulation : Research into other amine derivatives has demonstrated their ability to modulate enzyme activities linked to metabolic disorders, hinting at the potential for (4-Chlorophenyl)methylamine to affect similar pathways .

Comparative Analysis

Compound	Biological Activity	IC50 (µM)	Reference
(4-Chlorophenyl)methylamine	Potential antiviral activity	TBD
N-(4-chlorophenyl)-4-methoxy-3-(methylamino) benzamide	Anti-HBV	1.99
3-(2-aminobenzyl)-1H-pyrrole	Enzyme inhibition	TBD